![molecular formula C23H16N2O4S B381750 7-[[5-(4-Methoxyphenyl)-4-thieno[2,3-d]pyrimidinyl]oxy]-4-methyl-1-benzopyran-2-one CAS No. 315683-79-5](/img/structure/B381750.png)
7-[[5-(4-Methoxyphenyl)-4-thieno[2,3-d]pyrimidinyl]oxy]-4-methyl-1-benzopyran-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-[[5-(4-methoxyphenyl)-4-thieno[2,3-d]pyrimidinyl]oxy]-4-methyl-1-benzopyran-2-one is a member of coumarins and a thienopyrimidine.
Scientific Research Applications
Anticancer Potential
- Microwave-Assisted Synthesis for Cancer Treatment : This compound's derivatives, specifically thieno[3,2-d]pyrimidin-4-amines, exhibit significant anticancer properties. In a study, these derivatives showed inhibitory effects similar to MPC-6827, an anticancer agent, on human colorectal cancer cell lines HT-29 and Caco-2 (Loidreau et al., 2020).
Antimicrobial and Anti-Inflammatory Properties
- Derivatives as Antimicrobial and Anti-Inflammatory Agents : Thieno[2,3-d]pyrimidine derivatives, similar in structure to 7-[[5-(4-Methoxyphenyl)-4-thieno[2,3-d]pyrimidinyl]oxy]-4-methyl-1-benzopyran-2-one, have been shown to possess notable antimicrobial and anti-inflammatory activities (Tolba et al., 2018).
Receptor Antagonism
- Human A3 Adenosine Receptor Antagonists : A study refined pyrazolo[4,3-d]pyrimidine derivatives as antagonists for the human A3 adenosine receptor. Compounds with a structure involving 4-methoxyphenyl- or 2-thienyl groups showed high affinity and selectivity as antagonists (Squarcialupi et al., 2016).
Analgesic Potential
- Analgesic Properties of Related Compounds : Analogues of this compound, particularly those with a thiophene structure, have been synthesized and evaluated for their potential as analgesic agents (Khalifa et al., 2019).
Synthesis Methods
- Efficient Synthesis Techniques : Innovative methods for the synthesis of thieno[2,3-d]pyrimidin-4(3H)-ones, related to the compound , have been developed to create potentially useful medicinal chemistry applications (Dai et al., 2011).
Antiviral and Antiallergic Activity
- Antiviral and Antiallergic Activities : Certain derivatives of this compound show potential as antiviral and antiallergic agents, indicating a broad spectrum of biological activity (Nohara et al., 1985).
Properties
CAS No. |
315683-79-5 |
---|---|
Molecular Formula |
C23H16N2O4S |
Molecular Weight |
416.5g/mol |
IUPAC Name |
7-[5-(4-methoxyphenyl)thieno[2,3-d]pyrimidin-4-yl]oxy-4-methylchromen-2-one |
InChI |
InChI=1S/C23H16N2O4S/c1-13-9-20(26)29-19-10-16(7-8-17(13)19)28-22-21-18(11-30-23(21)25-12-24-22)14-3-5-15(27-2)6-4-14/h3-12H,1-2H3 |
InChI Key |
IXIXOJZELNGWEJ-UHFFFAOYSA-N |
SMILES |
CC1=CC(=O)OC2=C1C=CC(=C2)OC3=C4C(=CSC4=NC=N3)C5=CC=C(C=C5)OC |
Canonical SMILES |
CC1=CC(=O)OC2=C1C=CC(=C2)OC3=C4C(=CSC4=NC=N3)C5=CC=C(C=C5)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.